Cas no 1566914-12-2 (methyl 5-ethynyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-ethynyl-2-methylfuran-3-carboxylate
• CAS No: 1566914-12-2
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 6306582
• PubChem ID: 104276766
• Update Time: 2024-01-11

methyl 5-ethynyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethynyl-2-methylfuran-3-carboxylate
• EN300-1840405
• 1566914-12-2

• Inchi： 1S/C9H8O3/c1-4-7-5-8(6(2)12-7)9(10)11-3/h1,5H,2-3H3
• InChI Key： QXWXXJIQBOIOEH-UHFFFAOYSA-N
• SMILES： O1C(C#C)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters